Methyl 2-amino-5-methylnicotinate

• IUPAC Name: methyl 2-amino-5-methylpyridine-3-carboxylate
• InChI: InChI=1S/C8H10N2O2/c1-5-3-6(8(11)12-2)7(9)10-4-5/h3-4H,1-2H3,(H2,9,10)
• InChI Key: ZUSQXUYFDCIZMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)N)C(=O)OC
• Molecular Formula: C8H10N2O2
• DSSTOX Substance ID: DTXSID20716979
• Molecular Weight: 166.18 g/mol
• CAS RN: 886371-10-4

Description

Methyl 2-amino-5-methylnicotinate (MAMN) is an organic compound that is used in a wide range of scientific research applications, including biochemistry, pharmacology, and physiology. It is a derivative of nicotinic acid, and is a potent agonist of the nicotinic acetylcholine receptor. MAMN has been found to have many biochemical and physiological effects, and is a useful tool in laboratory experiments due to its advantages and limitations.

Scientific Research Applications

Synthesis and Chemical Properties

Methyl 2-amino-5-methylnicotinate is a compound of interest in various fields of chemistry and biology. Its synthesis and utility as a precursor or intermediate in chemical syntheses have been explored in multiple studies. One significant application is in the synthesis of substituted methyl pyridinecarboxylates, where general methods are described for the synthesis of three series of substituted methyl pyridinecarboxylates from readily available starting materials. This includes preparations of methyl 4-methylpicolinate and methyl 5-methylnicotinate from corresponding lutidines and methyl 5-methylpicolinate from 2-amino-5-methylpyridine, highlighting its versatility in organic synthesis (Deady, Shanks, Campbell, & Chooi, 1971).

Pharmacological Evaluation

In pharmacology, the compound's derivatives and analogs have been evaluated for various biological activities. For example, 2-azanorbornane-3-exo,5-endo-dicarboxylic acid, a novel conformationally restricted (S)-glutamic acid (Glu) analogue intended as a mimic of the folded Glu conformation, was synthesized through steps involving facially selective hydroboration, indicating a methodology that could be applied to methyl 2-amino-5-methylnicotinate derivatives for the development of novel pharmacological agents (Bunch et al., 2003).

Biochemical Research

Further, its biochemical and photophysical properties have been investigated, such as in studies of functional group-induced excited state intramolecular proton transfer processes. These processes are significant in understanding how specific functional groups can influence the photophysical behavior of organic molecules, indicating the potential of methyl 2-amino-5-methylnicotinate and its derivatives in the study of biochemical pathways and as probes in biological systems (Jana, Dalapati, & Guchhait, 2013).

Electrocatalytic Carboxylation

Another intriguing application is its role in electrocatalytic processes. For instance, the electrocatalytic carboxylation of 2-amino-5-bromopyridine with CO2 in an ionic liquid to 6-aminonicotinic acid demonstrates the compound's potential in green chemistry and carbon capture technologies, showcasing innovative ways to utilize CO2 for the synthesis of value-added products (Feng, Huang, Liu, & Wang, 2010).